Cas no 2137855-52-6 (Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-)

• Product Name: Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-
• CAS No: 2137855-52-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5299622
• Update Time: 2025-10-29

Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-

• Inchi： 1S/C11H19NO3/c1-15-5-3-10(14)12-9-2-4-11(7-13)6-8(9)11/h8-9,13H,2-7H2,1H3,(H,12,14)
• InChI Key： GGLHNCGTIMUTTC-UHFFFAOYSA-N
• SMILES： C(NC1CCC2(CO)C1C2)(=O)CCOC

Additional information on Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-

Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy- (CAS No. 2137855-52-6): A Comprehensive Overview

Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-, is a complex organic compound with the CAS number 2137855-52-6. This heterocyclic amide has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound belongs to a class of molecules that exhibit structural diversity, making it a subject of interest for further investigation in drug discovery and development.

The molecular structure of this Propanamide derivative is characterized by a bicyclo[3.1.0]hexane core, which is a fused bicyclic system consisting of three carbon atoms in the first ring and four in the second ring. This bicyclic framework introduces conformational flexibility, which can influence the compound's biological interactions. Additionally, the presence of a hydroxymethyl group at the 5-position and a methoxy group at the 3-position adds further functional diversity, enabling various chemical modifications and biological functionalities.

Recent advancements in chemical biology have highlighted the importance of bicyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit unique pharmacological properties. The N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-propanamide structure represents an intriguing example of such a compound, with potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The hydroxymethyl group and the methoxy group provide reactive sites for further functionalization, allowing chemists to explore diverse chemical pathways. This flexibility makes it a valuable building block for constructing more intricate structures with tailored biological activities.

In terms of biological activity, preliminary studies suggest that this Propanamide derivative may exhibit properties relevant to various therapeutic areas. For instance, its structural motif could be leveraged to develop compounds with anti-inflammatory, analgesic, or even anticancer properties. While these findings are still in the early stages, they underscore the importance of continued research into this class of molecules.

The synthesis of such complex organic compounds often requires sophisticated methodologies and precise control over reaction conditions. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications. The development of efficient synthetic routes not only facilitates research but also opens up new possibilities for drug design and optimization.

The field of medicinal chemistry is constantly evolving, with new computational methods and high-throughput screening technologies accelerating the discovery process. Computational modeling plays a crucial role in predicting the biological activity of candidate compounds before they are synthesized in the lab. By integrating experimental data with computational insights, researchers can prioritize promising candidates for further investigation.

The CAS No. 2137855-52-6 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of information throughout its lifecycle from discovery to commercialization. This standardized nomenclature system is essential for maintaining consistency in scientific literature and databases.

As our understanding of biological systems grows more sophisticated, so does our ability to design molecules that interact specifically with target proteins or enzymes. The unique structural features of this Propanamide derivative, including its bicyclic core and functional groups, make it an attractive candidate for developing targeted therapies. By modulating specific interactions within biological pathways, researchers aim to achieve therapeutic effects with minimal side effects.

The role of N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-propanamide in drug discovery is not limited to its potential direct applications but also extends to its use as a scaffold for generating libraries of analogs. Through structure-activity relationship (SAR) studies, researchers can systematically modify different parts of the molecule to optimize its pharmacological profile.

The increasing emphasis on green chemistry principles has also influenced synthetic approaches in pharmaceutical research. Developing methodologies that minimize waste and reduce environmental impact is becoming increasingly important as global awareness grows regarding sustainable practices. Innovations in catalytic systems and solvent-free reactions are examples of how these principles are being integrated into modern synthetic strategies.

In conclusion, Propanamide, N-[5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-3-methoxy-, represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound and related derivatives, it will undoubtedly play an important role in shaping future advancements in drug discovery and development.